Cas no 3293-67-2 (2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 3293-67-2
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD11847675
• CID: 3940525
• PubChem ID: 13194130
• Update Time: 2025-06-10

2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-7-nitro-
• 2-BROMO-7-NITRO-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE
• 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• 2-bromo-7-nitro-1-tetralone
• IMRXCWIIGSLQJA-UHFFFAOYSA-N
• 2-BROMO-7-NITRO-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
• 3293-67-2
• 2-bromo-7-nitrotetralone
• SCHEMBL1811557
• EN300-25718404

• MDL： MFCD11847675
• Inchi： 1S/C10H8BrNO3/c11-9-4-2-6-1-3-7(12(14)15)5-8(6)10(9)13/h1,3,5,9H,2,4H2
• InChI Key： IMRXCWIIGSLQJA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC([N+]([O-])=O)=C2)CCC1Br

Computed Properties

• Exact Mass: 268.96876Da
• Monoisotopic Mass: 268.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one

Recent Advances in the Study of 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 3293-67-2)

The compound 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 3293-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-nitro-tetrahydronaphthalenone structure, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanisms of action and therapeutic possibilities.

One of the key areas of research involves the optimization of synthetic routes for 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers highlighted the importance of controlling reaction conditions to minimize by-products and improve purity, which is critical for pharmaceutical applications. The study also provided detailed spectroscopic data (NMR, IR, and MS) for the compound, facilitating its identification and characterization in future research.

In addition to synthetic advancements, recent investigations have explored the biological activities of 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound exhibited significant activity against cyclooxygenase-2 (COX-2), suggesting potential as a lead compound for developing new anti-inflammatory agents. Molecular docking studies further elucidated its binding interactions with the enzyme's active site, providing a structural basis for its inhibitory effects.

Another notable development is the exploration of 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one in cancer research. A recent preprint (2024) on bioRxiv described its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified the compound's role in activating the intrinsic apoptotic pathway through mitochondrial membrane depolarization and caspase-3 activation. These findings open new avenues for targeting drug-resistant cancers and underscore the need for further preclinical evaluation.

Despite these promising results, challenges remain in the development of 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one for therapeutic use. Pharmacokinetic studies, as reported in a 2023 issue of European Journal of Pharmaceutical Sciences, indicated limited oral bioavailability due to rapid metabolism. Researchers are now investigating prodrug strategies and formulation approaches to enhance its stability and absorption. Additionally, toxicity profiles are being carefully assessed to ensure safety for potential clinical applications.

Looking ahead, the versatility of 2-bromo-7-nitro-1,2,3,4-tetrahydronaphthalen-1-one continues to inspire multidisciplinary research. Its unique chemical structure serves as a valuable scaffold for medicinal chemistry optimization, while its diverse biological activities offer multiple therapeutic possibilities. Future studies are expected to focus on structure-activity relationship (SAR) analyses, combination therapies, and targeted delivery systems to maximize its potential in treating various diseases.